Cas no 856758-58-2 ((1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine)
856758-58-2 structure
Product Name:(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
CAS No:856758-58-2
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD07772675
CID:720354
PubChem ID:55252752
Update Time:2024-10-26
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,4-chloro-2-fluoro-a-methyl-, (aR)-
- BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-Α-METHYL-, (ΑR)-
- (1R)-1-(4-chloro-2-fluorophenyl)ethanamine
- 4-chloro-2-fluoro-a-Methyl
- 856758-58-2
- DTXSID101231328
- SCHEMBL13778123
- SDXKAEMBENYOFO-RXMQYKEDSA-N
- AM9471
- Benzenemethanamine, 4-chloro-2-fluoro--methyl-, (R)-
- Benzenemethanamine,4-chloro-2-fluoro-a-methyl-,(aR)-
- BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-A-METHYL-, (AR)-
- (alphaR)-4-Chloro-2-fluoro-alpha-methylbenzenemethanamine
- EN300-1964429
- (R)-1-(4-chloro-2-fluorophenyl)ethanamine
- AKOS006285133
- (1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
- (aR)-4-Chloro-2-fluoro-a-methyl-benzenemethanamine
- G69483
- (I+/-R)-4-Chloro-2-fluoro-I+/--methylbenzenemethanamine
- (R)-1-(4-Chloro-2-fluorophenyl)ethan-1-amine
-
- MDL: MFCD07772675
- Inchi: 1S/C8H9ClFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
- InChI Key: SDXKAEMBENYOFO-RXMQYKEDSA-N
- SMILES: ClC1C=CC(=C(C=1)F)[C@@H](C)N
Computed Properties
- Exact Mass: 173.04100
- Monoisotopic Mass: 173.0407551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02000
- LogP: 3.19910
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964429-1g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 1g |
$541.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-5g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 5g |
$1572.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-10g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 10g |
$2331.0 | 2023-09-17 | ||
| eNovation Chemicals LLC | D485543-1g |
Benzenemethanamine, 4-chloro-2-fluoro-a-methyl-, (aR)-, HCl salt |
856758-58-2 | 97% | 1g |
$495 | 2023-09-02 | |
| Enamine | EN300-1964429-0.05g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 0.05g |
$455.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-0.1g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 0.1g |
$476.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-0.25g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 0.25g |
$498.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-0.5g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 0.5g |
$520.0 | 2023-09-17 | ||
| Enamine | EN300-1964429-1.0g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1964429-2.5g |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine |
856758-58-2 | 2.5g |
$1063.0 | 2023-09-17 |
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:856758-58-2)(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
Order Number:A933342
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:10
Price ($):735.0/274.0/161.0
Email:sales@amadischem.com
(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:856758-58-2)(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):735.0/274.0/161.0